Cas no 1355233-96-3 (5-Phenylsulfanyl-isoxazole-3-carboxylic acid)

• Product Name: 5-Phenylsulfanyl-isoxazole-3-carboxylic acid
• CAS No: 1355233-96-3
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 5189106
• Update Time: 2025-06-08

5-Phenylsulfanyl-isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenylsulfanyl-isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(phenylthio)-

• Inchi： 1S/C10H7NO3S/c12-10(13)8-6-9(14-11-8)15-7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： WZFHVYDNVDBKNN-UHFFFAOYSA-N
• SMILES： O1C(SC2=CC=CC=C2)=CC(C(O)=O)=N1

Additional information on 5-Phenylsulfanyl-isoxazole-3-carboxylic acid

5-Phenylsulfanyl-isoxazole-3-carboxylic Acid (CAS No. 1355233-96-3): A Comprehensive Overview

5-Phenylsulfanyl-isoxazole-3-carboxylic acid (CAS No. 1355233-96-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of a phenylsulfanyl group and a carboxylic acid moiety imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 5-Phenylsulfanyl-isoxazole-3-carboxylic acid is characterized by a central isoxazole ring with a phenylsulfanyl substituent at the 5-position and a carboxylic acid group at the 3-position. The isoxazole ring itself is known for its stability and reactivity, while the phenylsulfanyl group contributes to the compound's lipophilicity and potential for forming hydrogen bonds. The carboxylic acid moiety provides the molecule with acidic properties, making it suitable for various chemical reactions and biological interactions.

In recent years, 5-Phenylsulfanyl-isoxazole-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are enzymes that play crucial roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

Moreover, 5-Phenylsulfanyl-isoxazole-3-carboxylic acid has demonstrated significant anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Phenylsulfanyl-isoxazole-3-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use in oral formulations. Additionally, its low toxicity profile in preclinical studies further supports its safety for human use.

In the realm of drug discovery, 5-Phenylsulfanyl-isoxazole-3-carboxylic acid has been used as a lead compound for the development of more potent and selective analogs. Through structure-activity relationship (SAR) studies, researchers have identified several modifications that enhance the compound's biological activity while maintaining or improving its pharmacological properties. These efforts have led to the synthesis of novel derivatives with enhanced therapeutic potential.

The synthetic routes to prepare 5-Phenylsulfanyl-isoxazole-3-carboxylic acid have been well-documented in the literature. One common approach involves the reaction of an appropriate nitrile with hydroxylamine in the presence of an acid catalyst, followed by cyclization to form the isoxazole ring. The subsequent introduction of the phenylsulfanyl group can be achieved through various methods, including sulfenylation reactions using phenylthiols or their derivatives.

Beyond its therapeutic applications, 5-Phenylsulfanyl-isoxazole-3-carboxylic acid has also found use in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. Its well-defined structure and stability make it an ideal choice for calibrating analytical instruments and ensuring accurate quantification of related compounds.

In conclusion, 5-Phenylsulfanyl-isoxazole-3-carboxylic acid (CAS No. 1355233-96-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications, promising exciting advancements in both basic science and clinical practice.